Cas no 1261956-23-3 (3-(2-Chloro-5-methoxyphenyl)-5-trifluoromethylbenzoic acid)

• Product Name: 3-(2-Chloro-5-methoxyphenyl)-5-trifluoromethylbenzoic acid
• CAS No: 1261956-23-3
• MF: C₁₅H₁₀ClF₃O₃
• MW: 330.686314105988
• MDL: MFCD18321639
• CID: 2765920
• PubChem ID: 53227506
• Update Time: 2025-07-28

3-(2-Chloro-5-methoxyphenyl)-5-trifluoromethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-5-methoxyphenyl)-5-trifluoromethylbenzoic acid, 95%
• 1261956-23-3
• MFCD18321639
• 2'-Chloro-5'-methoxy-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• DTXSID60691039
• 3-(2-CHLORO-5-METHOXYPHENYL)-5-TRIFLUOROMETHYLBENZOIC ACID
• 3-(2-Chloro-5-methoxyphenyl)-5-trifluoromethylbenzoic acid

• MDL： MFCD18321639
• Inchi： 1S/C15H10ClF3O3/c1-22-11-2-3-13(16)12(7-11)8-4-9(14(20)21)6-10(5-8)15(17,18)19/h2-7H,1H3,(H,20,21)
• InChI Key： QUODWLOOJMDVDE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1=CC(C(=O)O)=CC(C(F)(F)F)=C1)OC

Computed Properties

• Exact Mass: 330.0270564Da
• Monoisotopic Mass: 330.0270564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2-Chloro-5-methoxyphenyl)-5-trifluoromethylbenzoic acid

Research Briefing on 3-(2-Chloro-5-methoxyphenyl)-5-trifluoromethylbenzoic acid (CAS: 1261956-23-3)

In recent years, the compound 3-(2-Chloro-5-methoxyphenyl)-5-trifluoromethylbenzoic acid (CAS: 1261956-23-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and chloro-methoxyphenyl substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. The following briefing synthesizes the latest findings and advancements related to this compound, highlighting its chemical properties, biological activities, and potential clinical implications.

Recent studies have focused on the synthesis and optimization of 3-(2-Chloro-5-methoxyphenyl)-5-trifluoromethylbenzoic acid, with particular emphasis on its role as a key intermediate in the production of pharmacologically active molecules. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize its purity and structural integrity. These efforts have yielded insights into the compound's stability under various conditions, which is critical for its application in drug formulation and delivery systems.

One of the most notable applications of 3-(2-Chloro-5-methoxyphenyl)-5-trifluoromethylbenzoic acid is its potential as an inhibitor of specific inflammatory pathways. Preclinical studies have demonstrated its efficacy in modulating the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory responses. These findings suggest that the compound could serve as a foundation for developing new anti-inflammatory agents with improved selectivity and reduced side effects compared to existing therapeutics.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. Preliminary in vitro assays have revealed that 3-(2-Chloro-5-methoxyphenyl)-5-trifluoromethylbenzoic acid exhibits cytotoxic effects against certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies indicate that the compound may induce apoptosis through the activation of intrinsic apoptotic pathways, making it a candidate for further investigation in cancer therapy.

Despite these promising results, challenges remain in the clinical translation of 3-(2-Chloro-5-methoxyphenyl)-5-trifluoromethylbenzoic acid. Issues such as bioavailability, metabolic stability, and potential toxicity profiles need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Future research directions may include the development of prodrug derivatives or nanoparticle-based delivery systems to enhance the compound's therapeutic efficacy and safety.

In conclusion, 3-(2-Chloro-5-methoxyphenyl)-5-trifluoromethylbenzoic acid represents a versatile and pharmacologically relevant molecule with broad applications in drug discovery and development. Continued research efforts are essential to fully elucidate its mechanisms of action and optimize its therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and translating laboratory findings into clinical benefits.